Cas no 1206985-30-9 (N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide)

• Product Name: N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide
• CAS No: 1206985-30-9
• MF: C₂₃H₂₆N₂O₄S
• MW: 426.528544902802
• CID: 5971014
• PubChem ID: 45504751
• Update Time: 2025-05-23

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide
• N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-2-(4-propan-2-ylsulfonylphenyl)acetamide
• N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-(4-(isopropylsulfonyl)phenyl)acetamide
• VU0523106-1
• AKOS024521562
• N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-[4-(propane-2-sulfonyl)phenyl]acetamide
• 1206985-30-9
• F5834-1631

• Inchi： 1S/C23H26N2O4S/c1-15(2)30(28,29)20-9-3-16(4-10-20)13-22(26)24-19-8-7-17-11-12-25(21(17)14-19)23(27)18-5-6-18/h3-4,7-10,14-15,18H,5-6,11-13H2,1-2H3,(H,24,26)
• InChI Key： VDJMMICJNBGVCL-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(C1CC1)=O)(=O)CC1=CC=C(S(C(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 426.16132849g/mol
• Monoisotopic Mass: 426.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.9Ų

Additional information on N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide

Research Briefing on N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide (CAS: 1206985-30-9)

In recent years, the compound N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide (CAS: 1206985-30-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. The presence of the cyclopropanecarbonyl and propane-2-sulfonyl groups is critical for its bioactivity, as these moieties interact with specific biological targets.

Recent studies have elucidated the mechanism of action of this compound, revealing its role as a potent inhibitor of certain kinase enzymes involved in inflammatory and oncogenic pathways. In vitro and in vivo experiments have demonstrated its efficacy in reducing tumor growth and inflammation, making it a candidate for further development in oncology and immunology. Notably, the compound's selectivity for its target enzymes minimizes off-target effects, which is a significant advantage in drug development.

Clinical potential is another area of active investigation. Preliminary data from animal models suggest that N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide exhibits favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile. These findings have spurred interest in advancing the compound to early-phase clinical trials, particularly for conditions such as rheumatoid arthritis and certain types of cancer.

Despite these promising developments, challenges remain. Researchers are currently addressing issues related to the compound's stability and long-term toxicity. Additionally, efforts are underway to explore its potential in combination therapies, which could enhance its therapeutic efficacy. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide (CAS: 1206985-30-9) represents a promising avenue for drug development in the fields of oncology and immunology. Continued research is essential to fully understand its therapeutic potential and overcome existing challenges. This briefing underscores the importance of ongoing investigation and collaboration in bringing this compound closer to clinical use.